{2-[2-(5-chloro-2-hydroxybenzoyl)carbonohydrazonoyl]phenoxy}acetic acid

• IUPAC Name: 2-[2-[(E)-[(5-chloro-2-hydroxybenzoyl)hydrazinylidene]methyl]phenoxy]acetic acid
• InChI: InChI=1S/C16H13ClN2O5/c17-11-5-6-13(20)12(7-11)16(23)19-18-8-10-3-1-2-4-14(10)24-9-15(21)22/h1-8,20H,9H2,(H,19,23)(H,21,22)/b18-8+
• InChI Key: AGPCZHYRIFECBZ-QGMBQPNBSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NNC(=O)C2=C(C=CC(=C2)Cl)O)OCC(=O)O
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC(=O)C2=C(C=CC(=C2)Cl)O)OCC(=O)O
• Molecular Formula: C16H13ClN2O5
• Molecular Weight: 348.74 g/mol

Description

{2-[2-(5-chloro-2-hydroxybenzoyl)carbonohydrazonoyl]phenoxy}acetic acid, also known as CHA or Etazolate, is a synthetic compound that has been studied for its potential therapeutic effects.

Mechanism of Action

The mechanism of action of {2-[2-(5-chloro-2-hydroxybenzoyl)carbonohydrazonoyl]phenoxy}acetic acid is not fully understood, but it is believed to act on the GABAergic system by enhancing the activity of GABA receptors (Kumar et al., 2013). GABA is an inhibitory neurotransmitter that plays a role in regulating neuronal activity. By enhancing the activity of GABA receptors, {2-[2-(5-chloro-2-hydroxybenzoyl)carbonohydrazonoyl]phenoxy}acetic acid may have a calming effect on the nervous system, which could explain its anti-inflammatory, analgesic, and anticonvulsant properties.
Biochemical and Physiological Effects
{2-[2-(5-chloro-2-hydroxybenzoyl)carbonohydrazonoyl]phenoxy}acetic acid has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in animal models of inflammation (Kumar et al., 2013). It has also been shown to increase the levels of antioxidants such as superoxide dismutase (SOD) and catalase in animal models of oxidative stress (Kumar et al., 2013). These effects suggest that {2-[2-(5-chloro-2-hydroxybenzoyl)carbonohydrazonoyl]phenoxy}acetic acid may have potential therapeutic applications in the treatment of inflammatory and oxidative stress-related disorders.

Advantages and Limitations for Lab Experiments

One advantage of {2-[2-(5-chloro-2-hydroxybenzoyl)carbonohydrazonoyl]phenoxy}acetic acid is that it is relatively easy to synthesize and purify, which makes it a useful compound for lab experiments. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its therapeutic potential.

Future Directions

There are several future directions for research on {2-[2-(5-chloro-2-hydroxybenzoyl)carbonohydrazonoyl]phenoxy}acetic acid. One area of research could focus on further elucidating its mechanism of action. This could involve studying its effects on different types of GABA receptors and investigating its interactions with other neurotransmitters and signaling pathways. Another area of research could focus on its potential therapeutic applications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. This could involve studying its effects on animal models of these diseases and investigating its potential to improve cognitive and motor function. Finally, future research could focus on developing derivatives of {2-[2-(5-chloro-2-hydroxybenzoyl)carbonohydrazonoyl]phenoxy}acetic acid with improved pharmacological properties, such as increased potency and selectivity. These derivatives could have potential applications in the treatment of a wide range of neurological and psychiatric disorders.

Synthesis Methods

{2-[2-(5-chloro-2-hydroxybenzoyl)carbonohydrazonoyl]phenoxy}acetic acid can be synthesized through the reaction of 2-(5-chloro-2-hydroxybenzoyl)hydrazinecarboxamide with 2-(2-phenoxy)acetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP) (Mishra et al., 2014). The resulting product is a white crystalline powder with a melting point of 199-201°C.

Scientific Research Applications

{2-[2-(5-chloro-2-hydroxybenzoyl)carbonohydrazonoyl]phenoxy}acetic acid has been studied for its potential therapeutic effects in various scientific research applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties (Kumar et al., 2013). It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy (Kumar et al., 2013).